1-(2-chloro-1,3-thiazol-5-yl)-2,2-difluoroethan-1-one
Overview
Description
1-(2-Chloro-1,3-thiazol-5-yl)-2,2-difluoroethan-1-one, commonly known as CF2ClC(O)N(S)CH2CH2Cl, is a highly versatile fluorinated compound used in a variety of scientific research and industrial applications. It is a colorless, volatile liquid with a sweet odor and is soluble in organic solvents. It is also a stable compound, meaning it does not decompose easily. CF2ClC(O)N(S)CH2CH2Cl is an important fluorinated compound due to its unique properties and its potential for use in a number of scientific research and industrial applications.
Mechanism of Action
The mechanism of action of CF2ClC(O)N(S)CH2CH2Cl is not fully understood. However, it is believed to involve the formation of a fluorinated intermediate, which then undergoes a nucleophilic attack by a nucleophile, leading to the formation of the desired product.
Biochemical and Physiological Effects
CF2ClC(O)N(S)CH2CH2Cl has not been tested for its biochemical and physiological effects in humans. However, it has been shown to be non-toxic and non-mutagenic in animal studies. It has also been shown to have no significant impact on the reproductive system, and it does not accumulate in the environment.
Advantages and Limitations for Lab Experiments
The advantages of using CF2ClC(O)N(S)CH2CH2Cl in laboratory experiments include its stability, low toxicity, and low cost. It is also a highly versatile compound, which makes it suitable for a wide range of applications. The main limitation of using this compound in laboratory experiments is its volatility, which can make it difficult to work with.
Future Directions
Future research on CF2ClC(O)N(S)CH2CH2Cl may focus on the development of new synthesis methods, the study of its biochemical and physiological effects, and the development of new applications. Additionally, further research may be conducted on the environmental fate and toxicology of this compound. Finally, research could be conducted on the development of new derivatives and analogues of CF2ClC(O)N(S)CH2CH2Cl, which may offer new applications and improved properties.
Synthesis Methods
CF2ClC(O)N(S)CH2CH2Cl can be synthesized using a variety of methods, such as the direct fluorination of the corresponding chloro-thiazole precursor, the reaction of 2-chloro-1,3-thiazole with trifluoroacetic anhydride and the reaction of 2-chloro-1,3-thiazole with difluoromethyl sulfonyl fluoride.
Scientific Research Applications
CF2ClC(O)N(S)CH2CH2Cl has a wide range of potential applications in scientific research. It has been used as a reagent for the synthesis of a variety of compounds, such as fluorinated heterocycles and organofluorine compounds. It has also been used as an intermediate in the synthesis of novel biologically active compounds. In addition, it has been used as a catalyst in organic reactions, such as the synthesis of fluorinated acrylate monomers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-chloro-1,3-thiazol-5-yl)-2,2-difluoroethan-1-one involves the reaction of 2-chloro-1,3-thiazole-5-carboxylic acid with 2,2-difluoroethylamine, followed by the conversion of the resulting intermediate to the final product through a series of chemical reactions.", "Starting Materials": [ "2-chloro-1,3-thiazole-5-carboxylic acid", "2,2-difluoroethylamine", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Sulfuric acid", "Acetic anhydride", "Sodium acetate", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 2-chloro-1,3-thiazole-5-carboxylic acid in sodium hydroxide solution and add 2,2-difluoroethylamine. Heat the mixture to reflux for several hours to obtain the intermediate product.", "Step 2: Acidify the reaction mixture with hydrochloric acid and add sodium nitrite to generate the diazonium salt intermediate.", "Step 3: Add sulfuric acid to the diazonium salt intermediate to generate the corresponding diazonium sulfate intermediate.", "Step 4: Add acetic anhydride and sodium acetate to the diazonium sulfate intermediate and heat the mixture to obtain the final product.", "Step 5: Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
2229434-70-0 |
Molecular Formula |
C5H2ClF2NOS |
Molecular Weight |
197.6 |
Purity |
95 |
Origin of Product |
United States |
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